1. Home
  2. Product
  3. 4-[(1E)-3-OXO-3-PHENYLPROP-1-EN-1-YL]BENZONITRILE
4-[(1E)-3-OXO-3-PHENYLPROP-1-EN-1-YL]BENZONITRILE 4-[(1E)-3-OXO-3-PHENYLPROP-1-EN-1-YL]BENZONITRILE
Brand Name: Vulcanchem
CAS No.: 5724-55-0
VCID: VC21088308
InChI: InChI=1S/C16H11NO/c17-12-14-8-6-13(7-9-14)10-11-16(18)15-4-2-1-3-5-15/h1-11H/b11-10+
SMILES: C1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)C#N
Molecular Formula: C16H11NO
Molecular Weight: 233.26 g/mol

4-[(1E)-3-OXO-3-PHENYLPROP-1-EN-1-YL]BENZONITRILE

CAS No.: 5724-55-0

Cat. No.: VC21088308

Molecular Formula: C16H11NO

Molecular Weight: 233.26 g/mol

* For research use only. Not for human or veterinary use.

4-[(1E)-3-OXO-3-PHENYLPROP-1-EN-1-YL]BENZONITRILE - 5724-55-0

Specification

CAS No. 5724-55-0
Molecular Formula C16H11NO
Molecular Weight 233.26 g/mol
IUPAC Name 4-[(E)-3-oxo-3-phenylprop-1-enyl]benzonitrile
Standard InChI InChI=1S/C16H11NO/c17-12-14-8-6-13(7-9-14)10-11-16(18)15-4-2-1-3-5-15/h1-11H/b11-10+
Standard InChI Key CAHMJFODGBXCBM-ZHACJKMWSA-N
Isomeric SMILES C1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)C#N
SMILES C1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)C#N
Canonical SMILES C1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)C#N

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19